Cas no 108791-60-2 (2-bromo-3-hydroxy-5-methoxybenzaldehyde)

2-bromo-3-hydroxy-5-methoxybenzaldehyde structure
108791-60-2 structure
Product Name:2-bromo-3-hydroxy-5-methoxybenzaldehyde
CAS No:108791-60-2
MF:C8H7BrO3
MW:231.043381929398
CID:1186933
PubChem ID:13737637
Update Time:2025-04-20

2-bromo-3-hydroxy-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-3-hydroxy-5-methoxybenzaldehyde
    • 108791-60-2
    • DTXSID70548045
    • Inchi: 1S/C8H7BrO3/c1-12-6-2-5(4-10)8(9)7(11)3-6/h2-4,11H,1H3
    • InChI Key: GFJBSJRHENOLOW-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(=CC=1C=O)OC)O

Computed Properties

  • Exact Mass: 229.95781
  • Monoisotopic Mass: 229.95786g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.